Cas no 24370-74-9 (6-Benzyloxy-1h-Indole-3-Carboxylic Acid)

6-Benzyloxy-1h-Indole-3-Carboxylic Acid Properties

Names and Identifiers

• 6-(Benzyloxy)-1H-indole-3-carboxylic acid
• 6-Benzyloxy-1H-indole-3-carboxylic acid
• 6-phenylmethoxy-1H-indole-3-carboxylic acid
• 6-Benzyloxy-indol-3-carbonsaeure
• 6-Benzyloxy-indol-carbonsaeure-(3)
• 6-benzyloxy-indole-3-carboxylic acid
• AK-89051
• ANW-65749
• CTK8C1026
• KB-73822
• PubChem17743
• CS-0333500
• 6-Benzyloxy-1H-indole-3-carboxylicacid
• F18265
• A5026
• 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-
• MFCD17011804
• SCHEMBL16714028
• SB36141
• 6-(Phenylmethoxy)-1H-indole-3-carboxylic acid
• ZAA37074
• 6-(Benzyloxy)-1H-indole-3-carboxylicacid
• 24370-74-9
• AKOS015855978
• DB-031265
• DTXSID80676505
• AS-48105
• ALBB-035436
• +Expand

• MDL： MFCD17011804
• InChIKey： BZTJFYMDTZJVNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO3/c18-16(19)14-9-17-15-8-12(6-7-13(14)15)20-10-11-4-2-1-3-5-11/h1-9,17H,10H2,(H,18,19)
• SMILES： C1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=CN3)C(=O)O

Computed Properties

• Exact Mass: 267.08959
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 267.08954328g/mol
• Heavy Atom Count: 20
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32